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Compound of Interest

Compound Name: 3,5-Diethynylbenzoic acid

Cat. No.: B1340155 Get Quote

3,5-Diethynylbenzoic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Diethynylbenzoic acid is a highly functionalized aromatic carboxylic acid of significant

interest in medicinal chemistry, materials science, and organic synthesis. Its rigid, linear ethynyl

groups, coupled with the reactive carboxylic acid moiety, make it a versatile building block for

the construction of complex molecular architectures, including metal-organic frameworks

(MOFs), polymers, and pharmacologically active compounds. This technical guide provides a

detailed overview of the structure, characterization, and synthesis of 3,5-diethynylbenzoic
acid, intended to serve as a valuable resource for researchers and professionals in related

fields.

Chemical Structure and Properties
3,5-Diethynylbenzoic acid possesses a central benzene ring substituted with a carboxylic

acid group at position 1 and two ethynyl (acetylenic) groups at positions 3 and 5.

Chemical Structure:

Molecular Formula: C₁₁H₆O₂[1]
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Molecular Weight: 170.16 g/mol [1]

IUPAC Name: 3,5-diethynylbenzoic acid[1]

CAS Registry Number: 883106-26-1[1]

Physical Form: Solid[2]

Characterization Data
A thorough characterization is essential for confirming the identity and purity of 3,5-
diethynylbenzoic acid. The following tables summarize the key characterization data.

Table 1: Physicochemical Properties
Property Value Reference

Molecular Formula C₁₁H₆O₂ [1]

Molecular Weight 170.16 g/mol [1]

Physical Form Solid [2]

Note: Experimental values for melting point and boiling point are not readily available in the

surveyed literature.

Table 2: Spectroscopic Data
Technique Data

¹H NMR Data not available in surveyed literature.

¹³C NMR Data not available in surveyed literature.

IR Spectroscopy Data not available in surveyed literature.

Mass Spectrometry Data not available in surveyed literature.

Note: While specific experimental spectra for 3,5-diethynylbenzoic acid are not available in

the public domain literature, analogous spectral data for other substituted benzoic acids can

provide an estimation of expected peak regions.
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Experimental Protocols
A detailed, experimentally verified synthesis protocol for 3,5-diethynylbenzoic acid is not

prominently available in peer-reviewed journals. However, a general synthetic approach can be

inferred from standard organic chemistry transformations. A plausible synthetic route would

involve the Sonogashira coupling of a di-halogenated benzoic acid derivative with a protected

acetylene, followed by deprotection.

Hypothetical Synthesis Workflow:

Starting Material

Sonogashira Coupling

Deprotection

3,5-Dibromobenzoic acid

Trimethylsilylacetylene
Pd(PPh₃)₄, CuI, Et₃N

3,5-Bis(trimethylsilylethynyl)benzoic acid

K₂CO₃, MeOH

3,5-Diethynylbenzoic acid

Click to download full resolution via product page
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Caption: Hypothetical synthesis of 3,5-diethynylbenzoic acid.

Detailed Hypothetical Protocol:

Step 1: Sonogashira Coupling

To a solution of 3,5-dibromobenzoic acid in a suitable solvent (e.g., triethylamine or a mixture

of toluene and water) in a Schlenk flask, add a palladium catalyst (e.g.,

tetrakis(triphenylphosphine)palladium(0)) and a copper(I) co-catalyst (e.g., copper(I) iodide).

De-gas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

Add trimethylsilylacetylene to the reaction mixture.

Heat the reaction mixture under an inert atmosphere at a suitable temperature (e.g., 70-80

°C) and monitor the reaction progress by thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion, cool the reaction mixture to room temperature and perform an aqueous

work-up. Extract the product with an organic solvent (e.g., ethyl acetate).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to obtain 3,5-

bis(trimethylsilylethynyl)benzoic acid.

Step 2: Deprotection of Silyl Groups

Dissolve the 3,5-bis(trimethylsilylethynyl)benzoic acid in a suitable solvent such as methanol

or a mixture of tetrahydrofuran and methanol.

Add a mild base, such as potassium carbonate or potassium fluoride.

Stir the reaction mixture at room temperature and monitor the deprotection by TLC.

Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., 1 M HCl).
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Extract the product with an organic solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Recrystallize the crude product from a suitable solvent system to obtain pure 3,5-
diethynylbenzoic acid.

Logical Relationship of Characterization
The structural confirmation of 3,5-diethynylbenzoic acid relies on a combination of

spectroscopic techniques. The logical workflow for characterization is depicted below.

Synthesis

Spectroscopic Analysis

Structural Confirmation

Synthesized Product

NMR (¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

3,5-Diethynylbenzoic Acid
Structure Confirmed

Click to download full resolution via product page

Caption: Workflow for the structural characterization of 3,5-diethynylbenzoic acid.

Conclusion
3,5-Diethynylbenzoic acid is a valuable synthetic intermediate with significant potential in

various fields of chemical research and development. While detailed experimental data is not

widely disseminated in publicly accessible literature, this guide provides a foundational

understanding of its structure, properties, and a plausible synthetic strategy. Further research

and publication of detailed characterization data would be highly beneficial to the scientific
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community, facilitating its broader application in the design and synthesis of novel functional

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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